molecular formula C12H17FN2 B15320948 1-(4-Chloro-3-methylbenzyl)piperazine

1-(4-Chloro-3-methylbenzyl)piperazine

Cat. No.: B15320948
M. Wt: 208.27 g/mol
InChI Key: JRMQEUVLVAERPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Chloro-3-methylbenzyl)piperazine is a piperazine derivative featuring a 4-chloro-3-methylbenzyl group attached to the piperazine ring. Piperazine derivatives are widely studied for their pharmacological and biochemical properties, including receptor binding affinity, cytotoxicity, and antibacterial activity. Key structural variations in piperazine derivatives include:

  • Substituent positions (e.g., chloro at para- vs. meta-positions on the aromatic ring).
  • Functional groups (e.g., benzoyl, benzhydryl, or sulfonyl substitutions).
  • Additional modifications (e.g., methyl, methoxy, or trifluoromethyl groups).

Properties

Molecular Formula

C12H17FN2

Molecular Weight

208.27 g/mol

IUPAC Name

1-[(4-fluoro-3-methylphenyl)methyl]piperazine

InChI

InChI=1S/C12H17FN2/c1-10-8-11(2-3-12(10)13)9-15-6-4-14-5-7-15/h2-3,8,14H,4-7,9H2,1H3

InChI Key

JRMQEUVLVAERPA-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)CN2CCNCC2)F

Origin of Product

United States

Comparison with Similar Compounds

Cytotoxicity and Anticancer Activity

Several analogs demonstrate cytotoxic effects against cancer cell lines (Table 1). For example:

  • 1-(4-Chlorobenzhydryl)piperazine derivatives (5a–g) : These compounds, synthesized via nucleophilic substitution with benzoyl chlorides, showed significant growth inhibition across liver (HEPG2, HUH7), breast (MCF7), and colon (HCT-116) cancer cell lines. Compound 5a (CAS: 924504-29-0) exhibited time-dependent cytotoxicity, suggesting in situ stability .
  • 1-Benzyl-4-(4-chlorobenzoyl)piperazine (1g) : This derivative, synthesized from 4-chlorobenzoic acid and 1-benzylpiperazine, showed moderate cytotoxicity but improved solubility due to the benzoyl group .

Table 1: Cytotoxic Piperazine Analogs

Compound Substituents Key Activity (IC₅₀) Cell Lines Tested Reference
5a 4-Chlorobenzhydryl-benzoyl 2.1–5.8 μM HUH7, MCF7, HCT-116
1g 4-Chlorobenzoyl-benzyl 8.3–12.4 μM Not specified

Key Insight : The 4-chlorobenzhydryl group in 5a enhances cytotoxicity compared to simpler benzyl or benzoyl derivatives, likely due to increased lipophilicity and membrane penetration .

Receptor Binding and Psychoactive Properties

Piperazine derivatives often interact with serotonin (5-HT) receptors, influencing their therapeutic and psychoactive profiles:

  • 1-(3-Chlorophenyl)piperazine (mCPP) : A metabolite of antidepressants, mCPP binds to 5-HT1B/2C receptors, causing variable effects on sympathetic nerve discharge (e.g., increased or decreased activity) .
  • 1-(3-Trifluoromethylphenyl)piperazine (TFMPP) : Selective for 5-HT1B receptors (65-fold selectivity over 5-HT1A), it is used in hybrid psychoactive compounds mimicking MDMA .
  • 1-(3-Chloro-4-methylphenyl)piperazine: The addition of a 4-methyl group enhances dopamine transporter ligand activity compared to non-methylated analogs .

Structural Influence :

  • Chloro at meta-position (e.g., mCPP) increases 5-HT1B/2C affinity.
  • Methyl or trifluoromethyl groups improve receptor selectivity and metabolic stability .

Antibacterial Activity and Physicochemical Properties

Substituents on the piperazine ring significantly impact antibacterial efficacy and drug-like properties:

  • 1-(Substituted phenyl)piperazine derivatives : Bulky groups (e.g., 4-methylbenzyl) reduce antibacterial activity due to steric hindrance, while carboxyl groups enhance DNA topoisomerase II inhibition via Mg²⁺ interactions .
  • 1-(4-Chlorobenzyl)-4-(4-methylsulfanylbenzyl)piperazine : The methylsulfanyl group improves solubility and bioavailability compared to chlorobenzyl derivatives .

Table 2: Antibacterial and Solubility Profiles

Compound Substituents Antibacterial Activity Solubility Reference
4e–g (triazol-4-amine) 4-Methylbenzyl Moderate (MIC: 8–16 μg/mL) Low
1-(4-Chlorobenzyl)-4-... 4-Methylsulfanylbenzyl Not tested High (logP: 2.1)

Substituent Position and Bioactivity

  • Para-chloro (e.g., 5a): Enhances cytotoxicity and receptor affinity.
  • Meta-chloro (e.g., mCPP): Favors serotonin receptor interactions.
  • Hybrid substituents (e.g., 3-chloro-4-methyl): Improve selectivity for dopamine transporters .

Functional Group Impact

  • Benzoyl groups : Increase solubility but reduce membrane permeability.
  • Sulfonyl groups : Improve metabolic stability and bioavailability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.